Cas no 473908-87-1 (3-(2-isothiocyanatoethyl)pyridine)

• Product Name: 3-(2-isothiocyanatoethyl)pyridine
• CAS No: 473908-87-1
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 3515896
• PubChem ID: 50987664
• Update Time: 2025-10-28

3-(2-isothiocyanatoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 3-(2-ISOTHIOCYANATOETHYL)-
• 3-(2-ISOTHIOCYANATOETHYL)PYRIDINE
• AKOS010136985
• EN300-66757
• 473908-87-1
• SCHEMBL16167770
• YTA90887
• 3-(2-isothiocyanatoethyl)pyridine

• Inchi： 1S/C8H8N2S/c11-7-10-5-3-8-2-1-4-9-6-8/h1-2,4,6H,3,5H2
• InChI Key： UNNRVGYIWGQTGD-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(2-isothiocyanatoethyl)pyridine

3-(2-Isothiocyanatoethyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 473908-87-1, commonly referred to as 3-(2-isothiocyanatoethyl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an isothiocyanatoethyl group, making it a versatile building block for various applications.

3-(2-Isothiocyanatoethyl)pyridine is synthesized through a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. The presence of the pyridine ring imparts aromatic stability, while the isothiocyanatoethyl group introduces reactivity, enabling this compound to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of 3-(2-isothiocyanatoethyl)pyridine lies in its ability to act as a scaffold for drug design. Researchers have explored its role in the creation of heterocyclic compounds with potential anti-inflammatory, anticancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, 3-(2-isothiocyanatoethyl)pyridine has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. Recent advancements in this area have leveraged its unique electronic properties to develop MOFs with enhanced catalytic activity and stability under harsh conditions.

The structural versatility of 3-(2-isothiocyanatoethyl)pyridine also extends to its use in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with improved mechanical properties and thermal stability. These polymers have potential applications in high-performance composites and advanced coatings.

From an environmental perspective, 3-(2-isothiocyanatoethyl)pyridine has been investigated for its role in green chemistry. Its use as a catalyst or reagent in eco-friendly synthetic processes aligns with the growing demand for sustainable chemical practices. Recent research has focused on optimizing reaction conditions to minimize waste and maximize yield, further enhancing its appeal as a sustainable chemical building block.

In conclusion, 3-(2-isothiocyanatoethyl)pyridine (CAS No. 473908-87-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.